Cas no 616-31-9 (3-Pentanethiol)

3-Pentanethiol (CAS 105-53-3) is a branched aliphatic thiol with the molecular formula C5H12S. This clear, colorless to pale yellow liquid is characterized by its strong, unpleasant odor typical of mercaptans. It serves as a versatile intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. Its thiol group enables applications as a sulfur-containing building block for ligands, catalysts, and surface modifiers. The compound exhibits moderate reactivity, making it suitable for controlled reactions such as thiol-ene click chemistry. With a boiling point of approximately 125–126°C and low water solubility, it is compatible with various organic solvents. Proper handling is essential due to its flammability and potential toxicity.
3-Pentanethiol structure
3-Pentanethiol structure
Product Name:3-Pentanethiol
CAS No:616-31-9
MF:C5H12S
MW:104.213780403137
CID:522142
PubChem ID:69220
Update Time:2025-06-07

3-Pentanethiol Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanethiol
    • pentane-3-thiol
    • 1-Aethyl-propylmercaptan
    • 1-Ethylpropyl hydrosulfide
    • 3-Pentanthiol
    • 3-Pentylmercaptan
    • Pentan-3-thiol
    • Pentanthiol-(3)
    • Pentyl-mercaptan-(3)
    • Inchi: 1S/C5H12S/c1-3-5(6)4-2/h5-6H,3-4H2,1-2H3
    • InChI Key: WICKAMSPKJXSGN-UHFFFAOYSA-N
    • SMILES: SC(CC)CC

Computed Properties

  • Exact Mass: 104.06600
  • Monoisotopic Mass: 104.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 23.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • Density: 0.837
  • Melting Point: -110.8°C
  • Boiling Point: 113.9°C
  • Refractive Index: 1.4421
  • PSA: 38.80000
  • LogP: 2.10480
  • FEMA: 4694 | 3-PENTANETHIOL

3-Pentanethiol Pricemore >>

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$155.0 2023-02-13
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$524.0 2023-02-13
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Enamine
EN300-62572-2.5g
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Enamine
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1PlusChem
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3-Pentanethiol Production Method

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